(2-Aminospiro[3.3]heptan-2-yl)methanol;hydrochloride

• IUPAC Name: (2-aminospiro[3.3]heptan-2-yl)methanol;hydrochloride
• InChI: InChI=1S/C8H15NO.ClH/c9-8(6-10)4-7(5-8)2-1-3-7;/h10H,1-6,9H2;1H
• InChI Key: XTGUMPHKBDZAJB-UHFFFAOYSA-N
• Canonical SMILES: C1CC2(C1)CC(C2)(CO)N.Cl
• Molecular Formula: C8H16ClNO
• Molecular Weight: 177.67 g/mol
• CAS RN: 2287301-50-0

Description

“(2-Aminospiro[3.3]heptan-2-yl)methanol;hydrochloride” is a chemical compound with the IUPAC name [2-(aminomethyl)spiro[3.3]hept-2-yl]methanol.

Molecular Structure Analysis

The InChI code for this compound is 1S/C8H15NO.ClH/c9-8(6-10)4-7(5-8)2-1-3-7;/h10H,1-6,9H2;1H. This code provides a detailed description of the molecule’s structure and stereochemistry.

Physical And Chemical Properties Analysis

This compound has a molecular weight of 177.67. It’s a powder at room temperature.

Scientific Research Applications

Synthesis and Reactivity of Spiro Compounds

Spiro compounds are of significant interest due to their unique structures and potential in medicinal chemistry and materials science. For instance, the study of spirocyclopropanated cyclopropyl cations offers insights into the relative stabilities and solvolysis behavior of spiro compounds under different conditions, suggesting potential pathways for synthesizing novel spirocyclic structures with controlled reactivity (Kozhushkov et al., 2003).

Applications in Organic Synthesis

Spiro compounds synthesized from reactions involving methanol as a solvent or reactant are crucial for organic synthesis, offering pathways to complex molecular architectures. For example, multicomponent reactions involving isatin and methanol lead to unprecedented spiro compounds, showcasing the versatility of these reactions in creating structurally diverse molecules with potential pharmacological applications (Yang et al., 2015).

Catalysis and Green Chemistry

Research into spiro compounds extends into catalysis, where they serve as ligands or active sites in catalytic processes. The development of tripartite solvent blends for chromatography, including methanol, demonstrates efforts to make chemical processes more sustainable by avoiding chlorinated solvents (Chardon et al., 2014). This approach aligns with green chemistry principles, aiming to reduce the environmental impact of chemical research and industrial processes.

Safety and Hazards

The compound is labeled with the GHS07 pictogram, indicating that it can cause skin irritation, serious eye irritation, and may cause respiratory irritation. Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and washing thoroughly after handling.